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Compound of Interest

1-Methyl-3-octylimidazolium
Compound Name:
chloride

Cat. No.: B1224878

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1-Methyl-3-
octylimidazolium chloride (CAS: 64697-40-1), a widely used ionic liquid. The information is
compiled from various safety data sheets (SDS) and scientific publications to ensure a
thorough understanding of its potential hazards, handling procedures, and emergency
protocols.

Core Safety Information

1-Methyl-3-octylimidazolium chloride is classified as a hazardous chemical and requires
careful handling to mitigate potential health and environmental risks. The primary hazards
associated with this substance are skin irritation, serious eye irritation, and respiratory tract
irritation.[1][2][3]

Globally Harmonized System (GHS) Classification

The GHS classification for 1-Methyl-3-octylimidazolium chloride is consistent across various
suppliers and databases. The signal word is "Warning".[1][3]
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Hazard and Precautionary Statements

Hazard Statements:

e H315: Causes skin irritation.[2][3]

e H319: Causes serious eye irritation.[2][3]

o H335: May cause respiratory irritation.[2][3]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
tables below, outlining measures for prevention, response, storage, and disposal.

Quantitative Data Summary

The following tables summarize the available quantitative data for 1-Methyl-3-
octylimidazolium chloride. It is important to note that for some parameters, specific
experimental data is not available in the consulted SDS.

Physicochemical Properties

Property Value Source
Molecular Formula C12H23CIN2 [4]
Molecular Weight 230.78 g/mol [4]
Appearance Clear pale yellow to yellow

viscous liquid

Melting Point -17 °C [5]
Boiling Point No data available [4]
Density 1.01 g/mL at 20 °C
Refractive Index n20/D 1.505-1.515
Viscosity 3690 cP at 35 °C [5]
Conductivity 0.09 mS/cm at 30 °C [5]
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Toxicological Data

Acute toxicity data for 1-Methyl-3-octylimidazolium chloride is limited. Much of the available
information is for the bromide salt, which may have different toxicological properties.

Test Species Route Result Source
LD50 (for the ] 35.7 mg/kg body
] Mouse Intraperitoneal ]
bromide salt) weight
Cytotoxicity )
HepG2 cells In vitro 723.6 pmol/L
(EC50)

Note: The toxicological properties of 1-Methyl-3-octylimidazolium chloride have not been

fully investigated.[7]

Ecotoxicological Data

Studies have shown that 1-Methyl-3-octylimidazolium chloride can have adverse effects on

aquatic life.

Test Species Duration Result Source

Decreased
survival rate,
_ . heart rate, and
o Zebrafish (Danio
Acute Toxicity ] 96 hours body length at 2]

rerio) embryos _
concentrations of
5.08, 10.16, and

20.32 mg/L

Experimental Protocols

Detailed experimental protocols for the safety testing of 1-Methyl-3-octylimidazolium
chloride are not provided in the standard SDS. However, safety assessments for ionic liquids
generally follow established guidelines from organizations such as the Organisation for
Economic Co-operation and Development (OECD).
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General Methodologies for Toxicity Testing:

o Acute Oral Toxicity: Typically follows OECD Guideline 423 (Acute Oral toxicity - Acute Toxic
Class Method). A single dose of the substance is administered to fasted animals (e.g., rats),
and mortality and clinical signs are observed over a set period.

 Skin Irritation/Corrosion: Follows OECD Guideline 404 (Acute Dermal Irritation/Corrosion). A
small amount of the substance is applied to the shaved skin of an animal (e.g., rabbit) under
a gauze patch, and the skin is observed for erythema and edema.

o Eye Irritation/Corrosion: Follows OECD Guideline 405 (Acute Eye Irritation/Corrosion). A
small amount of the substance is instilled into the conjunctival sac of one eye of an animal
(e.g., rabbit), and the eye is examined for corneal opacity, iritis, and conjunctivitis.

e Aquatic Toxicity: For fish, OECD Guideline 203 (Fish, Acute Toxicity Test) is commonly used.
Fish (e.g., zebrafish) are exposed to different concentrations of the substance in water for a
defined period (e.g., 96 hours), and mortality and sublethal effects are recorded.

Handling and Emergency Procedures

Proper handling and storage are crucial to minimize exposure and risk. In the event of an
emergency, the following procedures should be followed.

Spill Response Workflow

Click to download full resolution via product page

First-Aid Measures
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Get medical attention if

symptoms occur.[7]

Wash off immediately with plenty of water for at
_ least 15 minutes. Remove contaminated
Skin Contact ) ] o
clothing and shoes. Get medical aid if irritation

develops and persists.[7]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Get medical attention

immediately.[7]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[7]

» Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (COz2),
and hydrogen chloride gas.[1]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1]

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mist. Use
only in a well-ventilated area. Wash hands thoroughly after handling.[1]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. This material
is hygroscopic and should be protected from moisture.[1]
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This guide is intended to provide key safety information for 1-Methyl-3-octylimidazolium
chloride. Always refer to the most current and complete Safety Data Sheet from your supplier
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Effect of Acute Exposure to the lonic Liquid 1-Methyl-3-octylimidazolium Chloride on the
Embryonic Development and Larval Thyroid System of Zebrafish - PMC
[pmc.ncbi.nlm.nih.gov]

e 3. 1-Methyl-3-octylimidazolium chloride, >99% | loLiTec [iolitec.de]
e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 5. lonic liquid synthesis: safety and good working practices | EXIL - EXchange on lonic
Liquids [usc.gal]

e 6. The toxicity of the methylimidazolium ionic liquids, with a focus on M8OI and hepatic
effects - PMC [pmc.ncbi.nlm.nih.gov]

o 7.researchgate.net [researchgate.net]

« To cite this document: BenchChem. [In-Depth Technical Guide: 1-Methyl-3-octylimidazolium
chloride Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224878#1-methyl-3-octylimidazolium-chloride-
safety-data-sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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